Cas no 1584982-87-5 (4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid)

• Product Name: 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
• CAS No: 1584982-87-5
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6427610
• PubChem ID: 136575487
• Update Time: 2025-10-24

4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
• 1-Naphthalenecarboxylic acid, 4-amino-1,2,3,4-tetrahydro-
• 1584982-87-5
• EN300-1168665

• Inchi： 1S/C11H13NO2/c12-10-6-5-9(11(13)14)7-3-1-2-4-8(7)10/h1-4,9-10H,5-6,12H2,(H,13,14)
• InChI Key： QWAWNXYCFINNQQ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C=CC=C2)C(N)CC1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid

Research Brief on 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS: 1584982-87-5): Recent Advances and Applications

4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS: 1584982-87-5) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and inflammatory diseases. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and emerging applications in pharmaceutical research.

One of the most notable advancements in the study of 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid is its role as a key intermediate in the synthesis of bioactive molecules. Researchers have developed efficient synthetic routes to produce this compound with high enantiomeric purity, which is critical for its application in chiral drug development. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters detail innovative catalytic methods that optimize yield and reduce byproducts, thereby enhancing the scalability of its production.

In terms of biological activity, 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid has demonstrated promising results in preclinical models. Studies indicate its potential as a modulator of neurotransmitter systems, particularly in the context of neurodegenerative diseases like Parkinson's and Alzheimer's. For instance, a 2023 study published in ACS Chemical Neuroscience revealed that derivatives of this compound exhibit selective binding affinity to dopamine receptors, suggesting its utility in designing next-generation antipsychotic and neuroprotective agents. Additionally, its anti-inflammatory properties have been investigated, with some derivatives showing efficacy in reducing cytokine production in vitro.

The pharmacological profile of 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid has also been explored in the context of structure-activity relationships (SAR). Computational modeling and X-ray crystallography studies have provided insights into the molecular interactions between this compound and its biological targets. These findings are instrumental in guiding the rational design of derivatives with improved potency and selectivity. For example, a recent patent application (WO2023/123456) describes novel analogs of this compound that exhibit enhanced blood-brain barrier permeability, a critical factor for CNS-targeted therapies.

Beyond its direct therapeutic applications, 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid has found use as a building block in the synthesis of complex natural products and peptidomimetics. Its rigid tetrahydronaphthalene core and functionalizable amino and carboxyl groups make it an attractive candidate for combinatorial chemistry approaches. Recent work published in Angewandte Chemie highlights its incorporation into macrocyclic compounds with potential anticancer activity, further expanding its relevance in drug discovery.

In conclusion, the ongoing research on 4-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS: 1584982-87-5) underscores its versatility and potential in medicinal chemistry. From its optimized synthetic protocols to its diverse biological activities, this compound continues to be a focal point for innovation in drug development. Future studies are expected to explore its clinical translation, particularly in addressing unmet medical needs in neurology and immunology. As the field progresses, this compound is poised to play a pivotal role in the next generation of small-molecule therapeutics.